Cas no 1352999-78-0 (3-Fluoro-5-(trifluoromethoxy)benzoyl chloride)
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride is a versatile fluorinated aromatic acyl chloride used as a key intermediate in organic synthesis. Its structure, featuring both fluorine and trifluoromethoxy substituents, enhances reactivity and stability, making it valuable for introducing fluorinated benzoyl groups into target molecules. The electron-withdrawing properties of the substituents facilitate nucleophilic substitution reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound’s high purity and consistent performance ensure reliable results in demanding applications. Its compatibility with a range of reagents and conditions further underscores its utility in complex synthetic pathways. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1352999-78-0 structure
Product Name:3-Fluoro-5-(trifluoromethoxy)benzoyl chloride
CAS No:1352999-78-0
MF:C8H3ClF4O2
MW:242.554835557938
CID:3161289
PubChem ID:66523532
Update Time:2025-06-08
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-5-(trifluoromethoxy)benzoyl chloride
- 3-fluoro-5-(trifluoromethoxy)benzoylchloride
- AKOS015957116
- JS-4930
- 1352999-78-0
-
- MDL： MFCD18783222
- Inchi： 1S/C8H3ClF4O2/c9-7(14)4-1-5(10)3-6(2-4)15-8(11,12)13/h1-3H
- InChI Key： DKXNRFRUJWZSOZ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC(=CC(=C1)OC(F)(F)F)F)=O
Computed Properties
- Exact Mass: 241.9757697Da
- Monoisotopic Mass: 241.9757697Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F107995-250mg |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 250mg |
$ 190.00 | 2022-06-05 | ||
| TRC | F107995-500mg |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 500mg |
$ 305.00 | 2022-06-05 | ||
| Apollo Scientific | PC302303-1g |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 97% | 1g |
£398.00 | 2025-02-21 | |
| Apollo Scientific | PC302303-5g |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 5g |
￡527.00 | 2022-02-23 | ||
| Apollo Scientific | PC302303-250mg |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 97% | 250mg |
£155.00 | 2025-02-21 | |
| A2B Chem LLC | AE43874-250mg |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 95% | 250mg |
$131.00 | 2024-04-20 | |
| A2B Chem LLC | AE43874-1g |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 95% | 1g |
$315.00 | 2024-04-20 | |
| A2B Chem LLC | AE43874-5g |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 95% | 5g |
$1229.00 | 2024-04-20 | |
| Crysdot LLC | CD12151921-5g |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride |
1352999-78-0 | 95+% | 5g |
$494 | 2024-07-23 |
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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